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Compound of Interest

Compound Name: 2-Carbamoylisonicotinic acid

Cat. No.: B174875

Application Notes and Protocols for 2-
Carbamoylisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-
Carbamoylisonicotinic acid (CAS No. 160601-84-3). The following information is compiled to
ensure the safety of laboratory personnel and to maintain the integrity of the compound for
research and development purposes.

Compound Identification and Properties
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Property Value Source
CAS Number 160601-84-3 [1]
Molecular Formula C7HeN20s3 [1]
Molecular Weight 166.13 g/mol [1]
Appearance White to off-white solid [1]
Boiling Point (Predicted) 542.6 + 35.0 °C [1]
Density (Predicted) 1.458 + 0.06 g/cm?3 [1]
pKa (Predicted) 3.09+£0.10 [1]

Room Temperature, sealed in
Storage Temperature » [1]
dry conditions

Hazard Identification and Safety Precautions

2-Carbamoylisonicotinic acid is classified with the following hazards. Adherence to the
corresponding safety precautions is mandatory.
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L . Precautionary
Hazard Statement Description GHS Pictogram
Statements

P264: Wash skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product.
P301+P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330:
Rinse mouth. P501:

Dispose of

H302 Harmful if swallowed GHSO07

contents/container to
an approved waste

disposal plant.

P264: Wash skin
thoroughly after
handling. P280: Wear
protective gloves.
P302+P352: IF ON
SKIN: Wash with
plenty of soap and
H315 Causes skin irritation GHSO07 water. P332+P313: If
skin irritation occurs:
Get medical
advice/attention.
P362+P364: Take off
contaminated clothing

and wash it before

reuse.
H319 Causes serious eye GHSO07 P264: Wash skin
irritation thoroughly after

handling. P280: Wear
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eye protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical

advice/attention.

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. P271: Use
only outdoors or in a
well-ventilated area.
P304+P340: IF
INHALED: Remove
person to fresh air and

May cause respiratory keep comfortable for

H335 T GHSO07 ,

irritation breathing. P312: Call
a POISON CENTER
or doctor/physician if
you feel unwell.
P403+P233: Store in
a well-ventilated
place. Keep container
tightly closed. P405:
Store locked up.

Personal Protective Equipment (PPE)

The following PPE must be worn when handling 2-Carbamoylisonicotinic acid:
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PPE Category Specification

Chemical safety goggles or a face shield (EN

Eye/Face Protection ]
166 compliant).

Chemical-resistant gloves (e.g., nitrile rubber,
Skin Protection butyl rubber). A lab coat or other protective

clothing to prevent skin contact.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator with a particulate

filter (e.g., N95) is recommended.

Experimental Protocols

4.1. General Handling Protocol

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest safety shower and eyewash station.

Ventilation: Handle 2-Carbamoylisonicotinic acid in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation of dust.[2][3]

Personal Protective Equipment: Don the appropriate PPE as specified in Section 3.
Weighing and Transfer:
o To avoid generating dust, handle the solid carefully.

o Use a spatula for transfers. Avoid scooping or pouring in a manner that creates airborne

particles.
o If possible, use a balance with a draft shield.
Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[2][3] Clean all equipment and the work area to remove any residual contamination.
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4.2. Storage Protocol
» Container: Store 2-Carbamoylisonicotinic acid in its original, tightly sealed container.[2][3]

e Environment: Keep the container in a dry, cool, and well-ventilated place.[3] Store at room
temperature.[1]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

o Security: For safety and to prevent unauthorized access, store the compound in a locked
cabinet or area.[2]

4.3. Spill and Waste Disposal Protocol
e Spill Response:

o Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust
generation. Place the collected material into a labeled, sealed container for disposal.
Clean the spill area with a suitable solvent and then with soap and water.

o Large Spills: Evacuate the area. If safe to do so, contain the spill to prevent it from
spreading. Contact your institution's environmental health and safety department for
assistance with cleanup.

o Waste Disposal: Dispose of 2-Carbamoylisonicotinic acid and any contaminated materials
in accordance with local, state, and federal regulations. Do not dispose of down the drain.

First Aid Measures
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Exposure Route

First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT
induce vomiting. Immediately call a poison

control center or seek medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[3] If skin irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do.[2][3] Continue

rinsing. Seek immediate medical attention.

Move the affected person to fresh air and keep
them in a position comfortable for breathing.[2]

[3] If the person is not breathing, give artificial

Inhalation
respiration. If breathing is difficult, administer
oxygen. Seek medical attention if you feel
unwell.
Diagrams
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Workflow for Safe Handling of 2-Carbamoylisonicotinic Acid
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Caption: Workflow for the safe handling of 2-Carbamoylisonicotinic acid.
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Emergency Response for 2-Carbamoylisonicotinic Acid Exposure
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Caption: Emergency response plan for exposure to 2-Carbamoylisonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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